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Compound of Interest

Compound Name: Benzophenone-9

Cat. No.: B1580434 Get Quote

A Comparative Analysis of the UV Absorption
Spectra of Benzophenone Derivatives
For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the ultraviolet (UV) absorption

properties of Benzophenone-9 and other key benzophenone derivatives commonly used as

UV filters. The information presented herein is intended to assist researchers and professionals

in the fields of drug development, materials science, and photochemistry in selecting

appropriate UV absorbers for their specific applications. This document summarizes key

quantitative spectral data, outlines a detailed experimental protocol for UV-Vis

spectrophotometry, and provides a visual representation of the experimental workflow.

Quantitative UV Absorption Data
The efficacy of a UV absorber is determined by its ability to absorb UV radiation at specific

wavelengths, quantified by its maximum absorption wavelength (λmax) and molar absorptivity

(ε). The following table summarizes these key parameters for Benzophenone-9 and other

relevant benzophenones in various solvents.
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Compound
Name

Common
Name(s)

Solvent λmax (nm)

Molar
Absorptivity
(ε)
(L·mol⁻¹·cm⁻¹)

Benzophenone - Ethanol 252 18,000[1]

334 150[1]

Benzophenone-9

Benzophenone-

2, 2,2',4,4'-

Tetrahydroxyben

zophenone

Methanol 290 25,000[1]

350 15,000[1]

Benzophenone-3

Oxybenzone, 2-

Hydroxy-4-

methoxybenzoph

enone

Methanol 287 15,100[1]

325 9,500[1]

Benzophenone-4 Sulisobenzone Not Specified 286, 325

Data not

available in

source

Benzophenone-6

2,2'-Dihydroxy-

4,4'-

dimethoxybenzo

phenone

Not Specified

Data not

available in

source

Data not

available in

source

Benzophenone-8 Dioxybenzone Not Specified 290, 352

Data not

available in

source

Experimental Workflow for UV-Vis Spectroscopy
The following diagram illustrates the typical workflow for determining the UV absorption

spectrum of a benzophenone derivative.
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Sample Preparation

Spectrophotometer Measurement

Data Analysis

Weigh Benzophenone Derivative

Dissolve in Appropriate Solvent
(e.g., Ethanol, Methanol)

Prepare a Series of Dilutions
of Known Concentrations

Calibrate Spectrophotometer
with Solvent Blank

Transfer to Cuvette

Measure Absorbance of
Each Dilution at a Range of

UV Wavelengths (e.g., 200-400 nm)

Plot Absorbance vs. Wavelength
to Determine λmax

Generate Spectra

Plot Absorbance vs. Concentration
at λmax (Beer-Lambert Plot)

Calculate Molar Absorptivity (ε)
from the Slope of the Beer-Lambert Plot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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